2-(2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-methylthiazol-2-yl)acetamide
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Description
2-(2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-methylthiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C17H15ClN4O2S2 and its molecular weight is 406.9. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Chemistry and Cascade Reactions
- Thioureido-acetamides, related to the compound , are pivotal in synthesizing various heterocycles via cascade reactions, demonstrating excellent atom economy. This process leads to the formation of important heterocycles such as 2-iminothiazoles, thioparabanic acids, functionalized 5,5-diaryl-thiohydantoins, and others, emphasizing the compound's utility in efficient heterocyclic syntheses (Schmeyers & Kaupp, 2002).
Drug Discovery and Development
- Analogous compounds have been identified as potent inhibitors with potential clinical applications. For example, one study discovered a clinical candidate for treating diseases involving overexpression of ACAT-1, highlighting the therapeutic potential of similar compounds (Shibuya et al., 2018).
Antimicrobial and Antifungal Activities
- Novel imines and thiazolidinones derived from related compounds have been synthesized and shown to exhibit significant antibacterial and antifungal activities, suggesting their potential as antimicrobial agents (Fuloria et al., 2009).
Anticancer Research
- Compounds with structural similarities have been synthesized and evaluated for their antitumor activities. These compounds have demonstrated potent anticancer activity, comparable to known drugs, on various human cancer cell lines, indicating their potential in anticancer therapy (Hafez & El-Gazzar, 2017).
Synthesis of Anticancer Agents
- The synthesis of new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides and their investigation for anticancer activity reveal the significant selectivity and efficacy of these compounds against human lung adenocarcinoma cells, highlighting the compound's relevance in designing anticancer drugs (Evren et al., 2019).
Properties
IUPAC Name |
2-[2-[(3-chlorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN4O2S2/c1-10-8-25-16(19-10)21-14(23)6-13-7-15(24)22-17(20-13)26-9-11-3-2-4-12(18)5-11/h2-5,7-8H,6,9H2,1H3,(H,19,21,23)(H,20,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPRRNCKKWSJBNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)CC2=CC(=O)NC(=N2)SCC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.